Cas no 145027-99-2 (3H-1,2,4-Triazol-3-one,2,4-dihydro-5-methoxy-4-(1-methylethyl)-)

• Product Name: 3H-1,2,4-Triazol-3-one,2,4-dihydro-5-methoxy-4-(1-methylethyl)-
• CAS No: 145027-99-2
• MF: C₆H₁₁N₃O₂
• MW: 157.170440912247
• CID: 101923
• PubChem ID: 45096032
• Update Time: 2025-04-18

3H-1,2,4-Triazol-3-one,2,4-dihydro-5-methoxy-4-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 3H-1,2,4-Triazol-3-one,2,4-dihydro-5-methoxy-4-(1-methylethyl)-
• 3H-1,2,4-Triazol-3-one,2,4-dihydro-5-methoxy-4-(1-methylethyl)-(9CI)
• 145027-99-2
• 4-Isopropyl-3-methoxy-1H-1,2,4-triazol-5(4H)-one

• Inchi： 1S/C6H11N3O2/c1-4(2)9-5(10)7-8-6(9)11-3/h4H,1-3H3,(H,7,10)
• InChI Key： YFRQVAALIXANSR-UHFFFAOYSA-N
• SMILES： O(C)C1=NNC(N1C(C)C)=O

Computed Properties

• Exact Mass: 157.08523
• Monoisotopic Mass: 157.085
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.9A^2
• XLogP3: 0.6

Experimental Properties

• PSA: 53.93